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Compound of Interest

Compound Name: Carvone, (+-)-

Cat. No.: B1668592

Essential Safety and Handling Guide for Carvone,

(+)-

This guide provides crucial safety, operational, and disposal information for laboratory
professionals working with Carvone, (+-)-. Adherence to these procedures is vital for ensuring
a safe laboratory environment.

Carvone, a member of the terpenoid family, is a colorless to pale yellow liquid found naturally in
essential oils like spearmint and caraway.[1][2][3] While used in food and fragrance industries,
it requires careful handling in a laboratory setting due to its potential hazards.[4][5]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Carvone is presented below. This
data is essential for safe handling and storage.
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Property Value

Molecular Formula C10H140

Molecular Weight 150.22 g/mol [6][7][8]

Appearance Colorless to pale yellowish liquid[2][6][7]
Odor Spearmint-like or caraway-like[2][5][7]
Boiling Point 227 - 231 °C[6][7]

Flash Point 94 - 98 °C[3][6]

Density ~0.96 g/cm3[6][7]

Solubilit Slightly soluble in water; soluble in alcohol,
olubili
Y ether, and other organic solvents.[2][3][7]

Toxicological Data

Understanding the toxicity of Carvone is critical for risk assessment. The following data has
been compiled from safety data sheets.

Test Result Species
Oral LD50 1640 - 3840 mg/kg Rat[2][3]
Dermal LD50 4.0 mL/kg Rabbit[3]

Note: The methodologies for these toxicological studies are standardized protocols and are not
detailed here. The results indicate that Carvone has moderate acute toxicity if ingested and
may be harmful in contact with skin.[3]

Personal Protective Equipment (PPE)

The primary hazards associated with Carvone are skin and eye irritation, and it is classified as
a skin sensitizer, meaning it can cause an allergic skin reaction upon repeated contact.[2][4][9]
[10] Therefore, appropriate PPE is mandatory.
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PPE Type

Specification

Rationale

Hand Protection

Chemically resistant gloves
(e.g., Nitrile rubber, Butyl
rubber).[11][12]

To prevent skin contact,
irritation, and potential

sensitization.[4][9]

Eye/Face Protection

Safety glasses with side
shields or goggles. A face
shield may be necessary for
splash hazards.[4][12][13]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Laboratory coat. For larger
quantities or significant splash
risk, chemical-resistant aprons
or suits should be considered.
[12][13]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Generally not required if work
is conducted in a well-
ventilated area or a fume
hood.[12][13] If ventilation is
inadequate or aerosols are
generated, use a NIOSH-
approved respirator with

organic vapor cartridges.[12]

To prevent inhalation of vapors
or mists, which can cause

respiratory irritation.[3]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for minimizing risks.

Handling and Storage Workflow

Proper handling and storage procedures are critical to prevent accidental exposure and

maintain chemical integrity. Carvone should be handled in a well-ventilated area, preferably

within a chemical fume hood.[13] It is a combustible liquid and should be kept away from heat,

sparks, and open flames.[9][11]
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Caption: Workflow for Safe Handling and Storage of Carvone.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1668592?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel and ensure the
area is well-ventilated.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[3][13]

Contain the Spill: Use an inert absorbent material like sand, diatomaceous earth, or universal
binding agents to contain the spill.[3][9]

Collect Absorbent Material: Carefully collect the contaminated absorbent material and place
it into a suitable, sealed container for disposal.[3][9]

Decontaminate Area: Clean the spill area thoroughly.

Dispose of Waste: Treat the collected waste as hazardous and dispose of it according to
institutional and local regulations.[13]
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Caption: Step-by-step spill response plan for Carvone.

Waste Disposal Plan

Carvone and materials contaminated with it must be disposed of as hazardous waste. Do not
discharge into drains or the environment.[10][12]

¢ Segregation: Collect waste Carvone and contaminated materials (e.g., gloves, absorbent
pads) in a dedicated, properly labeled, and sealed hazardous waste container.[14] The
container should be made of a material compatible with Carvone.[14]
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» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Carvone".

o Storage: Store the waste container in a designated satellite accumulation area until it is
collected by environmental health and safety (EH&S) personnel.[14] Containers should have

at least one inch of headroom to allow for expansion.[14]

» Disposal: Arrange for pickup and disposal through your institution's EH&S department, which

will use an approved waste disposal plant.[10][13]

Generate Carvone Waste

;

Place in a Labeled, Sealed,
Compatible Waste Container

:

Store in Satellite Accumulation Area

:

Arrange for EH&S Pickup

Final Disposal via Approved Facility

Click to download full resolution via product page

Caption: Hazardous waste disposal workflow for Carvone.

Experimental Protocol: Separation of Carvone by
Vacuum Distillation
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For researchers working with natural oils, separating Carvone from other components like
limonene is a common procedure. Due to Carvone's high boiling point and potential for thermal
decomposition, vacuum distillation is the preferred method.[15]

Objective: To purify Carvone from a mixture (e.g., spearmint oil) containing lower-boiling point
impurities like limonene.

Materials:

e Mixture containing Carvone (e.g., spearmint oil)
» Round-bottom flasks

« Distillation head with condenser

» Receiving flasks

e Vacuum pump and tubing

e Heating mantle

» Boiling chips or magnetic stirrer

e Thermometer

Methodology:

o Apparatus Setup: Assemble the vacuum distillation apparatus in a fume hood. Ensure all
glassware is free of cracks and all joints are properly sealed.

o Sample Preparation: Place the Carvone-containing oil into the distillation flask, adding boiling
chips to ensure smooth boiling. Do not fill the flask more than two-thirds full.

e Initiate Vacuum: Slowly and carefully apply the vacuum to the system. A gradual reduction in
pressure helps prevent bumping.

e Begin Heating: Once a stable vacuum is achieved, begin heating the distillation flask gently
with the heating mantle.
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e Collect Fractions:

o Fraction 1 (Limonene): The lower-boiling point components, primarily limonene (b.p. 177
°C at 760 torr), will distill first.[15] Collect this fraction in the first receiving flask.

o Fraction 2 (Carvone): As the temperature rises, change the receiving flask to collect the
Carvone fraction (b.p. 230 °C at 760 torr).[15] The boiling point will be significantly lower
under vacuum.

» Shutdown: Once the Carvone has been distilled, stop heating and allow the apparatus to
cool completely before slowly reintroducing air to the system.

» Analysis: The purity of the collected fractions can be analyzed using techniques such as Gas
Chromatography (GC) or Infrared (IR) Spectroscopy.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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